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Compound of Interest

Compound Name: 4-Penten-1-yl acetate

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of 4-Penten-1-yl acetate,
ensuring compliance with safety regulations and minimizing environmental impact.

Immediate Safety and Hazard Information

4-Penten-1-yl acetate is a flammable liquid and vapor that is harmful if swallowed and causes
serious eye irritation.[1][2] It is also harmful to aquatic life.[3] Adherence to proper personal
protective equipment (PPE) and handling procedures is paramount.

Personal Protective Equipment (PPE) Requirements:
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

o Skin Protection: Use flame-retardant antistatic protective clothing and chemically resistant
gloves.[3]

» Respiratory Protection: Ensure adequate ventilation. If ventilation is insufficient, use a
NIOSH-approved respirator.

Step-by-Step Disposal Procedure

The primary method for the disposal of 4-Penten-1-yl acetate is through an approved
hazardous waste disposal plant.[3][5][6] It is crucial to adhere to all national and local
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regulations governing chemical waste.
» Waste Collection:

o Collect waste 4-Penten-1-yl acetate in its original container or a designated, properly
labeled, and sealed container.

o Do not mix with other waste streams.[3]

o Ensure the container is tightly closed and stored in a cool, dry, and well-ventilated area
away from heat, sparks, open flames, and other ignition sources.[2][3][5][6]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the chemical name: "4-
Penten-1-yl acetate".

o Include appropriate hazard pictograms (flammable liquid, irritant).
e Storage:
o Store the waste container in a designated hazardous waste accumulation area.
o This area should be secure and accessible only to authorized personnel.
e Arrange for Disposal:
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

o Provide the disposal company with the Safety Data Sheet (SDS) for 4-Penten-1-yl
acetate.

e Handling Spills:
o In case of a spill, immediately evacuate the area and remove all sources of ignition.[3][5]

o Ventilate the area.
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o Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).[3] Do not
use combustible materials.

o Collect the absorbed material into a sealed container for disposal as hazardous waste.

Quantitative Data for 4-Penten-1-yl Acetate

For quick reference, the following table summarizes key quantitative data for 4-Penten-1-yl

acetate.
Property Value Source
Molecular Formula C7H1202 [1]
Molecular Weight 128.17 g/mol [1]
Boiling Point 142 - 149 °C [3]
Melting Point -100 °C [3]
Density 0.876 g/cm3 at 25 °C [3]
Flash Point 45.00 °C (113.00 °F) [4]

Experimental Protocols

The disposal procedures outlined are based on standard hazardous waste management
protocols and information derived from Safety Data Sheets. Specific experimental protocols
that generate 4-Penten-1-yl acetate as a waste product should incorporate this disposal plan
into their methodology section to ensure safety and compliance from the outset.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 4-Penten-1-yl
acetate.
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Caption: Disposal workflow for 4-Penten-1-yl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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